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diazipine diazipine
Brand Name: Vulcanchem
CAS No.: 135330-18-6
VCID: VC0158735
InChI: InChI=1S/C29H26F6N4O5/c1-4-43-25(41)21-15(2)37-16(3)22(23(21)19-7-5-6-8-20(19)28(30,31)32)26(42)44-14-13-36-24(40)17-9-11-18(12-10-17)27(38-39-27)29(33,34)35/h5-12,23,37H,4,13-14H2,1-3H3,(H,36,40)
SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2C(F)(F)F)C(=O)OCCNC(=O)C3=CC=C(C=C3)C4(N=N4)C(F)(F)F)C)C
Molecular Formula: C29H26F6N4O5
Molecular Weight: 624.5 g/mol

diazipine

CAS No.: 135330-18-6

Main Products

VCID: VC0158735

Molecular Formula: C29H26F6N4O5

Molecular Weight: 624.5 g/mol

diazipine - 135330-18-6

CAS No. 135330-18-6
Product Name diazipine
Molecular Formula C29H26F6N4O5
Molecular Weight 624.5 g/mol
IUPAC Name 3-O-ethyl 5-O-[2-[[4-[3-(trifluoromethyl)diazirin-3-yl]benzoyl]amino]ethyl] 2,6-dimethyl-4-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridine-3,5-dicarboxylate
Standard InChI InChI=1S/C29H26F6N4O5/c1-4-43-25(41)21-15(2)37-16(3)22(23(21)19-7-5-6-8-20(19)28(30,31)32)26(42)44-14-13-36-24(40)17-9-11-18(12-10-17)27(38-39-27)29(33,34)35/h5-12,23,37H,4,13-14H2,1-3H3,(H,36,40)
Standard InChIKey COWCYVIILYJAMO-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2C(F)(F)F)C(=O)OCCNC(=O)C3=CC=C(C=C3)C4(N=N4)C(F)(F)F)C)C
Canonical SMILES CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2C(F)(F)F)C(=O)OCCNC(=O)C3=CC=C(C=C3)C4(N=N4)C(F)(F)F)C)C
Synonyms diazipine
PubChem Compound 195792
Last Modified Nov 11 2021
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